Cas no 1131614-40-8 (Ethyl 4-acetoxy-3-iodobenzoate)

Ethyl 4-acetoxy-3-iodobenzoate structure

1131614-40-8 structure

Product Name:Ethyl 4-acetoxy-3-iodobenzoate

CAS No:1131614-40-8

Molecular Formula:C₁₁H₁₁O₄I

Molecular Weight:334.10664

CID:1030624

PubChem ID:44829071

Ethyl 4-acetoxy-3-iodobenzoate Properties

Names and Identifiers

- Ethyl 4-acetoxy-3-iodobenzoate
- ethyl 4-acetyloxy-3-iodobenzoate
- DTXSID80661158
- AKOS015843517
- Ethyl 4-(acetyloxy)-3-iodobenzoate
- A802882
- Ethyl4-acetoxy-3-iodobenzoate
- DB-060411
- 1131614-40-8
- InChIKey： SGENPJBJKKECIT-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H11IO4/c1-3-15-11(14)8-4-5-10(9(12)6-8)16-7(2)13/h4-6H,3H2,1-2H3
- SMILES： CCOC(=O)C1=CC(=C(C=C1)OC(=O)C)I

Computed Properties

Exact Mass: 333.97021g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 333.97021g/mol
Heavy Atom Count: 16
Complexity: 267
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 52.6Å²

Ethyl 4-acetoxy-3-iodobenzoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019095732-1g	Ethyl 4-acetoxy-3-iodobenzoate	1131614-40-8	95%	1g	$449.28	2023-09-04
Ambeed	A386591-1g	Ethyl 4-acetoxy-3-iodobenzoate	1131614-40-8	95+%	1g	$416.0
Crysdot LLC	CD12179288-1g	Ethyl 4-acetoxy-3-iodobenzoate	1131614-40-8	95+%	1g	$510	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757722-1g	Ethyl 4-acetoxy-3-iodobenzoate	1131614-40-8	98%	1g	￥3494.00

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Amadis Chemical Company Limited

(CAS:1131614-40-8)Ethyl 4-acetoxy-3-iodobenzoate

Purity:99%

Quantity:1g

Price($):374.0